Cas no 39769-10-3 (Benzenamine, 4-chloro-N-[(4-fluorophenyl)methylene]-)

• Product name: Benzenamine, 4-chloro-N-[(4-fluorophenyl)methylene]-
• CAS No: 39769-10-3
• MF: C₁₃H₉ClFN
• MW: 233.668665647507
• CID: 3964552
• PubChem ID: 927399

Benzenamine, 4-chloro-N-[(4-fluorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-[(4-fluorophenyl)methylene]-
• 4-CHLORO-N-(4-FLUOROBENZYLIDENE)-ANILINE
• 39769-10-3
• AKOS024333589
• 651-958-7
• SCHEMBL19953068
• AKOS003409710
• 4-Chloro-N-(4-fluorobenzylidene)aniline

• Inchi： InChI=1S/C13H9ClFN/c14-11-3-7-13(8-4-11)16-9-10-1-5-12(15)6-2-10/h1-9H
• InChI Key： LGUPYHGCMTUTDL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 233.0407551Da
• Monoisotopic Mass: 233.0407551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.4Ų